Cas no 2287344-26-5 (6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole
• CAS No: 2287344-26-5
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 6108685
• PubChem ID: 165737830
• Update Time: 2025-07-17

6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287344-26-5
• 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole
• EN300-6750497

• Inchi： 1S/C11H14BrN3O/c1-8(16-2)5-6-15-11-7-9(12)3-4-10(11)13-14-15/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： VVWYBMMDBNHVAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CCC(C)OC)N=N2

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole

Introduction to 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287344-26-5)

6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole, with the CAS number 2287344-26-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential applications in drug development. The presence of a bromine atom and a 3-methoxybutyl substituent on the benzotriazole ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical structure of 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole is characterized by a benzotriazole core with a bromine atom at the 6-position and a 3-methoxybutyl group attached to the nitrogen atom of the triazole ring. The bromine atom is known to influence the lipophilicity and metabolic stability of the molecule, while the 3-methoxybutyl substituent enhances its solubility and bioavailability. These properties make 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole an attractive candidate for drug design and optimization.

Recent studies have explored the potential applications of 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole has also shown promise in cancer research. A preclinical study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound effectively inhibits the growth of several types of cancer cells in vitro. The mechanism of action appears to involve modulation of signaling pathways that are critical for cell proliferation and survival. These findings highlight the potential of 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole as an anticancer agent worthy of further investigation.

The pharmacokinetic profile of 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole has been another focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and prolonged half-life make it suitable for once-daily dosing regimens, which can improve patient compliance and treatment outcomes. Moreover, preliminary toxicology studies have indicated that 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole has a favorable safety profile at therapeutic doses.

The synthetic route for producing 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the benzotriazole core followed by functionalization with the bromine and 3-methoxybutyl groups. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and reduce environmental impact.

In conclusion, 6-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287344-26-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future clinical applications.